![molecular formula C8H6F3NO2 B1279408 2-amino-5-(trifluoromethyl)benzoic Acid CAS No. 83265-53-6](/img/structure/B1279408.png)
2-amino-5-(trifluoromethyl)benzoic Acid
Overview
Description
2-Amino-5-(trifluoromethyl)benzoic Acid (2-ATFB) is a synthetic compound that has a wide range of applications in the fields of chemistry, biochemistry, and pharmacology. It is a derivative of benzoic acid and is composed of an amine group, a carboxylic acid group, and a trifluoromethyl group. 2-ATFB is an important intermediate in the synthesis of various pharmaceuticals, and its biological activities have been studied extensively.
Scientific Research Applications
Metabolic Studies
A study by Ghauri et al. (1992) explored the metabolic fate of compounds including trifluoromethyl benzoic acids in rats. Using NMR spectroscopy and computational chemistry, they found that phase II glucuronidation or glycine conjugation reactions dominated the metabolism of these compounds. This research provides insights into the metabolism of benzoic acid derivatives in biological systems.
Receptor Antagonist Research
Research by Naganawa et al. (2006) discovered that compounds structurally related to 2-amino-5-(trifluoromethyl)benzoic acid can serve as EP1 receptor selective antagonists. This has implications in the development of drugs targeting specific receptor subtypes.
Electrochemical Studies
Mandić et al. (2004) investigated the electrochemical reduction of azo bond in benzoic acids, including derivatives of this compound. Their study, detailed in Electrochimica Acta, offers valuable insights into the electrochemical behaviors of these compounds, which is crucial for applications in electrochemical sensors and devices.
Crystallography and Molecular Interaction
Hemamalini and Fun (2010) conducted a crystallographic study on compounds closely related to this compound. Their research, found in Acta Crystallographica Section E, highlights the molecular interactions and structural characteristics of these compounds, which is important for the design of new materials and pharmaceuticals.
Biosynthesis of Natural Products
Kang et al. (2012) reviewed the biosynthesis of 3,5-AHBA-derived natural products, a group to which this compound is structurally related. Their findings, published in Natural Product Reports, provide a comprehensive overview of the chemical and biochemical pathways involved in the synthesis of these natural products.
Safety and Hazards
The safety data sheet for “2-amino-5-(trifluoromethyl)benzoic Acid” indicates that this chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It may cause skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure), with the respiratory system being a target organ .
Mechanism of Action
Pharmacokinetics
The compound’s Absorption, Distribution, Metabolism, and Excretion (ADME) properties would influence its bioavailability. For instance, the compound’s solubility could affect its absorption, while its interactions with transport proteins could influence its distribution. The liver typically metabolizes benzoic acid derivatives, often through conjugation reactions .
properties
IUPAC Name |
2-amino-5-(trifluoromethyl)benzoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6F3NO2/c9-8(10,11)4-1-2-6(12)5(3-4)7(13)14/h1-3H,12H2,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GLCQUPLYYXSPQB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C(F)(F)F)C(=O)O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6F3NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70440353 | |
Record name | 2-amino-5-(trifluoromethyl)benzoic Acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70440353 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
205.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
83265-53-6 | |
Record name | 2-amino-5-(trifluoromethyl)benzoic Acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70440353 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-Amino-5-(trifluoromethyl)benzoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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